Cas no 500575-82-6 ( )

• Product Name: &nbsp
• CAS No: 500575-82-6
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 871084
• PubChem ID: 280993
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-difluoro-4-(methylamino)- (9CI)
• AKOS012485602
• NSC-133430
• 3,5-difluoro-4-(methylamino)benzoicacid
• NSC133430
• 500575-82-6
• 3,5-difluoro-4-(methylamino)benzoic acid
• 3,5-difluoro-4-(methylamino)-Benzoic acid
•  

• Inchi： 1S/C8H7F2NO2/c1-11-7-5(9)2-4(8(12)13)3-6(7)10/h2-3,11H,1H3,(H,12,13)
• InChI Key： UFWKFKMPQDSAER-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1NC)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives